N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide

• IUPAC Name: N-ethyl-4-fluoro-N-(2-morpholin-4-yl-2-oxoethyl)benzenesulfonamide
• InChI: InChI=1S/C14H19FN2O4S/c1-2-17(11-14(18)16-7-9-21-10-8-16)22(19,20)13-5-3-12(15)4-6-13/h3-6H,2,7-11H2,1H3
• InChI Key: NQWXZUPMRWUNAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCOCC1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O4S
• Molecular Weight: 330.38 g/mol
• Solubility: 41.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide, also known as Compound X, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X is not fully understood. However, it is believed to act on the central nervous system by modulating the release of neurotransmitters such as dopamine and serotonin. It is also thought to inhibit the activity of enzymes involved in the inflammatory response.
Biochemical and Physiological Effects
N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. In addition, it has been shown to inhibit the growth of tumor cells in vitro and in vivo. The compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X in lab experiments is its high potency. This allows for the use of lower concentrations of the compound, which can reduce the risk of toxicity and other adverse effects. However, one limitation of using N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of interest is the investigation of the compound's potential use in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, research on the compound's mechanism of action and its effects on various physiological systems will help to further our understanding of its therapeutic potential.
Conclusion
In conclusion, N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X is a synthetic compound that has shown promise in scientific research for its potential therapeutic applications. Its anti-inflammatory, analgesic, and antitumor properties make it a promising candidate for the treatment of various diseases. While there are limitations to its use in lab experiments, there are several future directions for research on the compound that may lead to its development as a therapeutic agent.

Scientific Research Applications

N-ethyl-4-fluoro-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide X has been studied for its potential therapeutic applications in various areas of scientific research. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.